1-[4-(Difluoromethoxy)phenyl]-1-(hydroxyimino)ethane

• IUPAC Name: (NE)-N-[1-[4-(difluoromethoxy)phenyl]ethylidene]hydroxylamine
• InChI: InChI=1S/C9H9F2NO2/c1-6(12-13)7-2-4-8(5-3-7)14-9(10)11/h2-5,9,13H,1H3/b12-6+
• InChI Key: CIZNUSKQIZAJQA-WUXMJOGZSA-N
• Canonical SMILES: CC(=NO)C1=CC=C(C=C1)OC(F)F
• Isomeric SMILES: C/C(=N\O)/C1=CC=C(C=C1)OC(F)F
• Molecular Formula: C9H9F2NO2
• Molecular Weight: 201.17 g/mol

Description

The compound “1-[4-(Difluoromethoxy)phenyl]-1-(hydroxyimino)ethane” is an organic compound based on its formula. It contains a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring) which is substituted with a difluoromethoxy group (a methoxy group where two of the hydrogen atoms have been replaced by fluorine atoms) at the 4th position. The compound also contains a hydroxyimino group (an oxygen and nitrogen group with the nitrogen attached to a hydrogen atom), which is attached to an ethane backbone.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The phenyl ring is a planar, cyclic structure, and the difluoromethoxy and hydroxyimino groups would add some complexity to this structure. The exact structure would need to be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The difluoromethoxy group might make the phenyl ring more reactive towards electrophilic aromatic substitution reactions. The hydroxyimino group could potentially be involved in reactions with reducing agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the difluoromethoxy group might increase the compound’s polarity, affecting properties like solubility and boiling point.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a chemical reaction), it’s difficult to comment on its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity and toxicity. Without specific data, it’s difficult to provide a detailed safety analysis.

Future Directions

The future study of this compound could involve further investigation into its synthesis, reactivity, and potential applications. This could include exploring its behavior in chemical reactions, or its potential uses in fields like medicinal chemistry.